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Nopco NXZ vs Foamaster defoamer
performance
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Compound Focus: Nopco NXZ

CAS No.: 12794-56-8

Cat. No.: S1824518

Product Comparison at a Glance

The table below summarizes the key characteristics of Nopco NXZ and a similar Foamaster product,

Foamaster MO NDW EK, based on the technical data found in the search results.

Feature Nopco NXZ [1] Foamaster MO NDW EK [2]

Chemical Mineral oil, metallic soap, Hydrocarbons, non-ionic surfactants

Composition nonionic surfactant mixture

Product Type Metallic soap type Mineral-oil-based

Primary Target Acrylic, vinyl acetate, vinyl Synthetic latexes (styrene-butadiene, PVAc,

Applications acetate-acrylic emulsions acrylic, water-soluble alkyds), high PVC
paints

Recommended 0.1-0.3% on solid weight of 0.2-0.5% on total paint formulation; 1-2% on

Dosage emulsions/latexes solids in adhesives

Key Claimed Good hard water resistance, Good compatibility, no fisheyes, excellent

Benefits effective in latex brushability, long-term efficiency
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Feature Nopco NXZ [1] Foamaster MO NDW EK [2]

Physical Form Light yellowish brown liquid Yellowish liquid

Understanding Defoamer Performance Evaluation

To objectively compare defoamers, researchers use standardized test methods. The search results describe
several common protocols for evaluating defoamer performance [3]. Understanding these methods is crucial

for interpreting any performance data you may encounter.

Defo er Perio e 0
Density Test Volume Test Coating Test
Measures density after stirring; Measures foam volume after stirring/shaking; Evaluates micro/macro foam
Higher density = less entrapped air Lower volume = better performance on a dried paint film

Initial Efficincy

Compatibility Test
Applied on glass, checks for:
- Gloss
- Haze
- Cratering
- Fish eyes

Compatibility & Filmxgity

Long-Term Efficiency Test
Stores paint for 21 days at 50°C,
then repeats initial tests

Long-Term Stability
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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